Cas no 2138413-12-2 (2-butyl-5-chloro-7-cyclopropyl-1,2,4triazolo1,5-apyridine)

• Product Name: 2-butyl-5-chloro-7-cyclopropyl-1,2,4triazolo1,5-apyridine
• CAS No: 2138413-12-2
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 5834826
• PubChem ID: 165481923
• Update Time: 2025-06-11

2-butyl-5-chloro-7-cyclopropyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-butyl-5-chloro-7-cyclopropyl-1,2,4triazolo1,5-apyridine
• 2138413-12-2
• EN300-1104489
• 2-butyl-5-chloro-7-cyclopropyl-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C13H16ClN3/c1-2-3-4-12-15-13-8-10(9-5-6-9)7-11(14)17(13)16-12/h7-9H,2-6H2,1H3
• InChI Key： LGYHRTMRMQMCNN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=NC(CCCC)=NN21)C1CC1

Computed Properties

• Exact Mass: 249.1032752g/mol
• Monoisotopic Mass: 249.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-butyl-5-chloro-7-cyclopropyl-1,2,4triazolo1,5-apyridine

Introduction to 2-butyl-5-chloro-7-cyclopropyl-1,2,4triazolo[1,5-apyridine (CAS No. 2138413-12-2)

2-butyl-5-chloro-7-cyclopropyl-1,2,4triazolo[1,5-apyridine, identified by its CAS number 2138413-12-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the triazoloapyridine class, a scaffold that has been increasingly explored for its potential in drug discovery and development. The presence of multiple substituents, including a butyl group, a chloro group, and a cyclopropyl ring, contributes to its complex molecular interactions and makes it a promising candidate for further investigation.

The structure of 2-butyl-5-chloro-7-cyclopropyl-1,2,4triazolo[1,5-apyridine] features a fused system of a triazole ring and an apyridine moiety, which is known to exhibit favorable pharmacokinetic properties. The butyl group at the 2-position enhances lipophilicity, potentially improving membrane permeability and oral bioavailability. The chloro group at the 5-position introduces electrophilicity, making the compound susceptible to nucleophilic substitution reactions that can be exploited in medicinal chemistry. Additionally, the cyclopropyl ring at the 7-position adds steric bulk and can influence binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The triazoloapyridine scaffold has been particularly studied for its potential in modulating various biological pathways. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The 2-butyl-5-chloro-7-cyclopropyl-1,2,4triazolo[1,5-apyridine] is no exception and has been investigated for its potential role in these processes.

One of the most compelling aspects of this compound is its ability to interact with biological targets through multiple mechanisms. The butyl group, for example, can participate in hydrophobic interactions with protein binding pockets, while the chloro group can engage in polar interactions or serve as a leaving group for further chemical modifications. The cyclopropyl ring, being rigid and planar, can occupy specific spatial orientations within a binding site, enhancing binding specificity. These features make the compound a versatile tool for drug design.

Recent studies have highlighted the importance of optimizing heterocyclic compounds for drug development. The 2-butyl-5-chloro-7-cyclopropyl-1,2,4triazolo[1,5-apyridine] has been subjected to various computational and experimental studies to understand its interactions with potential targets. Molecular docking simulations have suggested that this compound can bind effectively to several protein kinases, which are key players in cellular signaling pathways associated with diseases such as cancer and inflammatory disorders.

The synthesis of 2-butyl-5-chloro-7-cyclopropyl-1,2,4triazolo[1,5-apyridine] involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the triazole ring through condensation reactions involving hydrazines and nitrile oxides or via cycloaddition reactions between azides and alkynes. Subsequent functionalization steps introduce the butyl group and chloro substituents at appropriate positions. The introduction of the cyclopropyl ring is often achieved through cyclization reactions or metal-catalyzed coupling reactions.

Once synthesized, the characterization of 2-butyl-5-chloro-7-cyclopropyl-1,2,4triazolo[1,5-apyridine] is crucial to confirm its structure and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed. These methods provide detailed information about the molecular structure and help ensure that the compound meets the required specifications for further studies.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro assays have shown that it exhibits moderate activity against certain cancer cell lines by inhibiting key enzymes involved in proliferation and survival pathways. Additionally, preliminary studies suggest that it may have anti-inflammatory effects by modulating cytokine production and immune cell function. These findings make it an attractive candidate for further development into a therapeutic agent.

One of the challenges in developing new drugs is achieving optimal pharmacokinetic properties such as solubility, stability, and bioavailability. The structural features of 2-butyl-5-chloro-7-cyclopropyl-1,2,4triazolo[1,5-apyridine] offer opportunities to address these issues through chemical modifications. For example，the butyl group can be replaced with more lipophilic or hydrophilic substituents to fine-tune solubility profiles。 Similarly，the chloro group can be modified or removed altogether to improve metabolic stability。

The future direction of research on this compound will likely focus on expanding its therapeutic applications through structure-based drug design。 By understanding how it interacts with biological targets at an atomic level， scientists can make informed modifications to enhance its efficacy and selectivity。 Additionally， exploring new synthetic routes could improve scalability and cost-effectiveness， making it more feasible for industrial production。

In conclusion，2-butyl-5-chloro-7-cyclopropyl -1 , 2 , 4 triazolo [ 1 , 5 - apyridine(CAS No .2138413 -12 - 2 ) is a promising heterocyclic compound with significant potential in pharmaceutical applications . Its unique structural features ， combined with its demonstrated biological activity ， make it an exciting subject for further research . As our understanding of molecular interactions continues to grow ， compounds like this one will play an increasingly important role in developing new treatments for various diseases .